N-(1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)-2-(benzylthio)acetamide
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Description
N-(1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)-2-(benzylthio)acetamide is a useful research compound. Its molecular formula is C18H20N6OS and its molecular weight is 368.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
A study by Fadda et al. (2017) explored the synthesis of various heterocycles incorporating a thiadiazole moiety, leading to compounds with potential insecticidal properties against the cotton leafworm, Spodoptera littoralis. This research signifies the versatility of such compounds in synthesizing diverse heterocycles, including triazolo[4,3-a]pyrazine derivatives, for potential agricultural applications (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).
Cardiovascular Research
Synthesis and Cardiovascular Activities
Sato et al. (1980) conducted research on the synthesis of 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems, including pyrrole and pyridine, to evaluate their coronary vasodilating and antihypertensive activities. This work suggests the potential utility of triazolo[4,3-a]pyrazine derivatives in developing new cardiovascular agents (Sato, Shimoji, Fujita, Nishino, Mizuno, Kobayashi, & Kumakura, 1980).
Antimicrobial and Antitumor Activities
Synthesis and Biological Screening
Bhuiyan et al. (2006) reported the synthesis of thienopyrimidine derivatives through the reaction of heteroaromatic o-aminonitrile, leading to compounds with pronounced antimicrobial activity. This indicates the potential of triazolo[4,3-a]pyrazine derivatives in antimicrobial drug development (Bhuiyan, Rahman, Hossain, Rahim, Hossain, & Naser, 2006).
Antitumor and Antimicrobial Derivatives
Riyadh (2011) explored the synthesis of N-arylpyrazole-containing enaminones and their reactions to produce various derivatives, including pyrazoles and triazolopyrimidines, which exhibited antitumor and antimicrobial activities. This research highlights the therapeutic potential of triazolo[4,3-a]pyrazine derivatives in oncology and infection control (Riyadh, 2011).
Properties
IUPAC Name |
2-benzylsulfanyl-N-[1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl]acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C18H20N6OS/c25-16(12-26-11-14-4-2-1-3-5-14)21-15-6-8-23(10-15)17-18-22-20-13-24(18)9-7-19-17/h1-5,7,9,13,15H,6,8,10-12H2,(H,21,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOYDSNRYIULDNQ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1NC(=O)CSCC2=CC=CC=C2)C3=NC=CN4C3=NN=C4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6OS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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